![molecular formula C14H20N4O B5678950 3-[4-(1-ethoxyethyl)phenyl]-N,N-dimethyl-1H-1,2,4-triazol-5-amine](/img/structure/B5678950.png)
3-[4-(1-ethoxyethyl)phenyl]-N,N-dimethyl-1H-1,2,4-triazol-5-amine
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Overview
Description
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives often involves the reaction of various ester ethoxycarbonylhydrazones with several primary amines, as demonstrated in the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives (Bektaş et al., 2010). These synthetic routes highlight the versatility and reactivity of the 1,2,4-triazole core when substituted with different functional groups.
Molecular Structure Analysis
The molecular structure of 1,2,4-triazole derivatives, including 3-[4-(1-ethoxyethyl)phenyl]-N,N-dimethyl-1H-1,2,4-triazol-5-amine, can be characterized by techniques such as X-ray diffraction, IR, and NMR spectroscopy. For instance, the crystal structure of certain 1,2,4-triazole derivatives reveals interactions such as hydrogen bonding and π-π interactions that contribute to their stability and physical properties (Yang et al., 2007).
Chemical Reactions and Properties
1,2,4-Triazole derivatives undergo a variety of chemical reactions, including nucleophilic substitution and cyclization, to yield a wide range of functionalized products. These reactions are central to modifying the chemical properties of the triazole core for specific applications, such as the synthesis of antimicrobial agents (Bektaş et al., 2010).
Physical Properties Analysis
The physical properties of 1,2,4-triazole derivatives, such as solubility, melting point, and crystallinity, are influenced by the nature of the substituents on the triazole ring. Studies on the crystallization and solvation of these compounds provide insight into their stability and reactivity under different conditions (Dolzhenko et al., 2008).
properties
IUPAC Name |
5-[4-(1-ethoxyethyl)phenyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O/c1-5-19-10(2)11-6-8-12(9-7-11)13-15-14(17-16-13)18(3)4/h6-10H,5H2,1-4H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OATSEMFLSSHUKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)C1=CC=C(C=C1)C2=NC(=NN2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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